Cas no 1172056-95-9 (methyl 2-(9H-xanthene-9-amido)thiophene-3-carboxylate)

• Product Name: methyl 2-(9H-xanthene-9-amido)thiophene-3-carboxylate
• CAS No: 1172056-95-9
• MF: C₂₀H₁₅NO₄S
• MW: 365.402404069901
• CID: 6074986
• PubChem ID: 44006840
• Update Time: 2025-07-02

methyl 2-(9H-xanthene-9-amido)thiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(9H-xanthene-9-amido)thiophene-3-carboxylate
• methyl 2-(9H-xanthene-9-carboxamido)thiophene-3-carboxylate
• 3-Thiophenecarboxylic acid, 2-[(9H-xanthen-9-ylcarbonyl)amino]-, methyl ester
• F1358-0824
• SR-01000908616-1
• AKOS024605473
• SR-01000908616
• 1172056-95-9
• methyl 2-(9H-xanthene-9-carbonylamino)thiophene-3-carboxylate

• Inchi： 1S/C20H15NO4S/c1-24-20(23)14-10-11-26-19(14)21-18(22)17-12-6-2-4-8-15(12)25-16-9-5-3-7-13(16)17/h2-11,17H,1H3,(H,21,22)
• InChI Key： TVTIFVIBBDKWJR-UHFFFAOYSA-N
• SMILES： C1(NC(C2C3=C(C=CC=C3)OC3=C2C=CC=C3)=O)SC=CC=1C(OC)=O

Computed Properties

• Exact Mass: 365.072
• Monoisotopic Mass: 365.072
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 520
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 92.9A^2
• XLogP3: 4.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Dibenzopyrans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Dibenzopyrans

Additional information on methyl 2-(9H-xanthene-9-amido)thiophene-3-carboxylate

Recent Advances in the Study of Methyl 2-(9H-Xanthene-9-Amido)Thiophene-3-Carboxylate (CAS: 1172056-95-9)

Methyl 2-(9H-xanthene-9-amido)thiophene-3-carboxylate (CAS: 1172056-95-9) is a synthetic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, which combines a xanthene core with a thiophene carboxylate moiety, has been the subject of recent studies exploring its biological activity, mechanism of action, and potential as a lead compound for drug development.

Recent research has focused on the synthesis and optimization of methyl 2-(9H-xanthene-9-amido)thiophene-3-carboxylate derivatives to enhance their pharmacological properties. Studies have demonstrated that this compound exhibits promising activity against various biological targets, including enzymes and receptors implicated in inflammatory and neoplastic diseases. The compound's ability to modulate key signaling pathways has made it a valuable tool for understanding disease mechanisms and developing novel therapeutic strategies.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the structure-activity relationship (SAR) of methyl 2-(9H-xanthene-9-amido)thiophene-3-carboxylate derivatives. The study revealed that modifications to the xanthene and thiophene rings significantly influenced the compound's binding affinity and selectivity. Notably, certain derivatives showed enhanced inhibitory activity against specific kinases, suggesting potential applications in targeted cancer therapy.

Another recent study, published in Bioorganic & Medicinal Chemistry Letters, explored the compound's anti-inflammatory properties. The researchers found that methyl 2-(9H-xanthene-9-amido)thiophene-3-carboxylate effectively suppressed the production of pro-inflammatory cytokines in vitro, highlighting its potential as a lead compound for developing new anti-inflammatory agents. The study also provided insights into the compound's mechanism of action, which involves the inhibition of NF-κB signaling.

In addition to its therapeutic potential, methyl 2-(9H-xanthene-9-amido)thiophene-3-carboxylate has been utilized as a fluorescent probe in chemical biology research. Its xanthene core confers strong fluorescence properties, making it suitable for imaging applications. A 2022 study in ACS Chemical Biology demonstrated the compound's utility in visualizing cellular processes, particularly in tracking the localization and dynamics of specific proteins in live cells.

Despite these promising findings, challenges remain in the development of methyl 2-(9H-xanthene-9-amido)thiophene-3-carboxylate-based therapeutics. Issues such as bioavailability, metabolic stability, and off-target effects need to be addressed through further structural optimization and preclinical studies. However, the compound's versatility and demonstrated biological activity make it a compelling candidate for continued investigation.

In conclusion, methyl 2-(9H-xanthene-9-amido)thiophene-3-carboxylate (CAS: 1172056-95-9) represents a promising scaffold for drug discovery and chemical biology research. Recent studies have shed light on its diverse biological activities and potential applications, paving the way for future developments in this area. Continued research efforts will be essential to fully realize the therapeutic potential of this compound and its derivatives.